
Trimethylsilylmethyl Azide: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Trimethylsilylmethyl azide

CAS No.: 87576-94-1

Cat. No.: B1267221

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical properties,

synthesis, and reactivity of Trimethylsilylmethyl azide (TMSMA), a versatile and important

reagent in organic synthesis. This document is intended to serve as a valuable resource for

researchers, scientists, and professionals in the field of drug development and chemical

research.

Core Physical Properties
Trimethylsilylmethyl azide, also known as (azidomethyl)trimethylsilane, is a colorless to pale

yellow liquid.[1] It is a stable compound that can be stored in a refrigerator for more than six

months.[2] Below is a summary of its key physical properties.
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Property Value Source(s)

Molecular Formula C4H11N3Si [1]

Molecular Weight 129.24 g/mol [1]

Boiling Point 92-95 °C [3]

43 °C / 43 mmHg [2]

Density 0.87 g/cm³ [3]

Refractive Index 1.4300 to 1.4340 [3]

Flash Point 6 °C [4]

Solubility
Soluble in organic solvents;

insoluble in water.
[2]

Spectral Data for Characterization
Accurate characterization of Trimethylsilylmethyl azide is crucial for its effective use in

synthesis. The following are key spectral data points:

¹H NMR (CDCl₃): δ = 0.12 (s, 9H), 2.75 (s, 2H)[2]

Infrared (IR) νₘₐₓ: 2100 cm⁻¹[2]

Mass Spectrometry (MS) m/z: 129, 73[2]

Experimental Protocols
Synthesis of Trimethylsilylmethyl Azide
A reliable method for the synthesis of Trimethylsilylmethyl azide has been reported, providing

a high yield of the desired product.[1]

Materials:

(Chloromethyl)trimethylsilane

Sodium azide (NaN₃)
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Dimethylformamide (DMF) or Hexamethylphosphoramide (HMPA)

Procedure:

A mixture of (chloromethyl)trimethylsilane and sodium azide is prepared in either

dimethylformamide or hexamethylphosphoramide.

The reaction mixture is heated at 80°C.

The reaction progress is monitored until completion.

Upon completion, the product, Trimethylsilylmethyl azide, is obtained in high yield.[1]

The following diagram illustrates the workflow for the synthesis of Trimethylsilylmethyl azide.

Synthesis of Trimethylsilylmethyl Azide
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Caption: Synthetic workflow for Trimethylsilylmethyl azide.

Reactivity and Synthetic Applications
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Trimethylsilylmethyl azide is a valuable reagent in a variety of organic transformations,

primarily serving as a synthetic equivalent of methyl azide.[5]

Amination of Organometallic Compounds
TMSMA is effectively used for the amination of aryl Grignard reagents and aryl-lithium

compounds.[1] This reaction provides a convenient route to primary amines.

The general signaling pathway for this amination reaction is depicted below.

Amination using Trimethylsilylmethyl Azide
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Caption: Pathway for amination with Trimethylsilylmethyl azide.

[3+2] Cycloaddition Reactions
Trimethylsilylmethyl azide undergoes [3+2] cycloaddition reactions with acetylenic

dipolarophiles. This reaction is a key step in the synthesis of various heterocyclic compounds.

[5]
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The logical relationship in this cycloaddition reaction is shown in the following diagram.

[3+2] Cycloaddition with Trimethylsilylmethyl Azide
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Caption: Cycloaddition reaction of Trimethylsilylmethyl azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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comprehensive-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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